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Compound of Interest

Compound Name: 4-Chlorothiophenol

Cat. No.: B041493

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),
infrared (IR), and mass spectrometry (MS) data for 4-Chlorothiophenol. It is intended for
researchers, scientists, and professionals in drug development who require detailed spectral
information and experimental methodologies for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about
the molecular structure of a compound. The following sections present the *H and 3C NMR
data for 4-Chlorothiophenol.

'H NMR Spectral Data

The *H NMR spectrum of 4-Chlorothiophenol was acquired in deuterated chloroform (CDCIs).
The chemical shifts (0) are reported in parts per million (ppm) relative to tetramethylsilane
(TMS).

Chemical Shift

Multiplicity Integration Assignment
(ppm)
~7.28 d 2H Ar-H (ortho to -SH)
~7.22 d 2H Ar-H (ortho to -Cl)
~3.49 S 1H S-H
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13C NMR Spectral Data

The 13C NMR spectrum of 4-Chlorothiophenol was also recorded in CDCls. The chemical
shifts () are reported in ppm.

Chemical Shift (ppm) Assignment
~133.5 Ar-C (para to -SH)
~130.5 Ar-C (ortho to -SH)
~129.3 Ar-C (ortho to -Cl)
~127.9 Ar-C (ipso to -SH)

Experimental Protocol for NMR Spectroscopy

A solution of 4-Chlorothiophenol was prepared by dissolving approximately 10-20 mg of the
solid compound in about 0.7 mL of deuterated chloroform (CDCls). The solution was then
transferred to a 5 mm NMR tube. The spectra were recorded on a 400 MHz NMR

spectrometer.
NMR Experimental Workflow
Sample Preparation Data Acquisition Data Processing
Dissolve 4 orothiopheno ansfer to Place tube Acquire and Process raw data | Analyze spectra and
») R Tube 400 R Spectromete R Spectra (FT, phasing, baseline correction) - assign peaks
IR Spectroscopy (KBr Pellet) Workflow
Sample Preparation Pellet Formation Data Acquisition

Place pellet in
FTIR spectrometer

Grind 1-2 mg of Mix with 100-200 mg Grind mixture until Load mixture Compress at ~8-10 tons Acquire IR spectrum

4-Chlorothiophenol of dry KBr homogeneous into pellet die
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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